4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine
Overview
Description
4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine (DCPM) is a small molecule that has been studied in a variety of scientific research applications. It has been used as a model compound for studying the structure-activity relationships of drugs, as a substrate for enzyme-catalyzed reactions, and as a component of various drug delivery systems. DCPM is a highly versatile compound that has the potential to be used in a variety of applications.
Scientific Research Applications
4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine has been used in a variety of scientific research applications. It has been used as a model compound for studying the structure-activity relationships of drugs, as a substrate for enzyme-catalyzed reactions, and as a component of various drug delivery systems. 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine has also been used to study the binding of drugs to proteins, and to study the mechanisms of drug absorption, distribution, metabolism, and excretion.
Mechanism of Action
The mechanism of action of 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine is not fully understood. However, it is believed that the compound binds to specific proteins in the body, which then triggers a series of biochemical reactions. These reactions result in the activation of various signaling pathways, which ultimately lead to the desired physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine are not fully understood. However, it has been shown to have anti-inflammatory and anti-tumor effects in animal models. It has also been shown to have neuroprotective effects in a cell culture model of Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The use of 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine in lab experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it can be used to study a variety of biochemical and physiological processes. However, it is important to note that the effects of 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine may vary depending on the experimental conditions.
Future Directions
There are a number of potential future directions for the use of 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine in scientific research. These include the development of new drug delivery systems, the study of the mechanisms of drug action, and the development of new therapeutic agents. Additionally, 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine could be used to study the effects of environmental pollutants on the body, as well as the effects of different chemicals on the nervous system. Finally, 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine could be used to study the effects of different drugs on the immune system.
Synthesis Methods
4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine can be synthesized using a variety of methods. The most common method involves the reaction of 2,4-dichlorobenzoyl chloride with 3-pyridylmorpholine in the presence of a base, such as sodium hydroxide, in an organic solvent. This reaction produces 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine in a yield of up to 70%. Other methods, such as the reaction of 2,4-dichlorobenzoyl chloride with pyridine in the presence of a base, can also be used to synthesize 4-(2,4-dichlorobenzoyl)-2-(pyridin-3-yl)morpholine.
properties
IUPAC Name |
(2,4-dichlorophenyl)-(2-pyridin-3-ylmorpholin-4-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2O2/c17-12-3-4-13(14(18)8-12)16(21)20-6-7-22-15(10-20)11-2-1-5-19-9-11/h1-5,8-9,15H,6-7,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGPZGPAFSRJNF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4-Dichlorophenyl)(2-(pyridin-3-yl)morpholino)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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